(1R,2R,5S,6R,9R,10S)-rel-1,2,5,6,9,10-Hexabromocyclododecane
(1R,2R,5S,6R,9R,10S)-rel-1,2,5,6,9,10-Hexabromocyclododecane
Brand Name:
Vulcanchem
CAS No.:
134237-50-6
VCID:
VC0041069
InChI:
InChI=1S/C12H18Br6/c13-7-1-2-8(14)10(16)5-6-12(18)11(17)4-3-9(7)15/h7-12H,1-6H2/t7-,8-,9+,10+,11-,12-/m1/s1
SMILES:
C1CC(C(CCC(C(CCC(C1Br)Br)Br)Br)Br)Br
Molecular Formula:
C12H18Br6
Molecular Weight:
641.7 g/mol
(1R,2R,5S,6R,9R,10S)-rel-1,2,5,6,9,10-Hexabromocyclododecane
CAS No.: 134237-50-6
Reference Standards
VCID: VC0041069
Molecular Formula: C12H18Br6
Molecular Weight: 641.7 g/mol
CAS No. | 134237-50-6 |
---|---|
Product Name | (1R,2R,5S,6R,9R,10S)-rel-1,2,5,6,9,10-Hexabromocyclododecane |
Molecular Formula | C12H18Br6 |
Molecular Weight | 641.7 g/mol |
IUPAC Name | (1R,2R,5S,6R,9R,10S)-1,2,5,6,9,10-hexabromocyclododecane |
Standard InChI | InChI=1S/C12H18Br6/c13-7-1-2-8(14)10(16)5-6-12(18)11(17)4-3-9(7)15/h7-12H,1-6H2/t7-,8-,9+,10+,11-,12-/m1/s1 |
Standard InChIKey | DEIGXXQKDWULML-PQTSNVLCSA-N |
Isomeric SMILES | C1C[C@H]([C@H](CC[C@H]([C@@H](CC[C@@H]([C@@H]1Br)Br)Br)Br)Br)Br |
SMILES | C1CC(C(CCC(C(CCC(C1Br)Br)Br)Br)Br)Br |
Canonical SMILES | C1CC(C(CCC(C(CCC(C1Br)Br)Br)Br)Br)Br |
Synonyms | (1R*,2R*,5S*,6R*,9R*,10S*)-1,2,5,6,9,10-Hexabromocyclododecane; (±)-α-HBCD; (±)-α-Hexabromocyclododecane; α-HBCD; α-Hexabromocyclododecane |
PubChem Compound | 11763618 |
Last Modified | Nov 11 2021 |
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